Cas no 1806862-06-5 (5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1806862-06-5
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4861871
• Update Time: 2025-05-19

5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c1-3-4(9)2-15-6(7(10)11)5(3)8(12,13)14/h2,7H,1H3
• InChI Key： WHAZXCQAYDXCNG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine

5-Bromo-2-(Difluoromethyl)-4-Methyl-3-(Trifluoromethyl)Pyridine: A Multifunctional Scaffold in Modern Medicinal Chemistry

5-Bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806862-06-5) represents a structurally unique and synthetically versatile heterocyclic compound that has garnered significant attention in contemporary drug discovery programs. This fluorinated pyridine derivative, characterized by its brominated, difluoromethyl, and trifluoromethyl substituents, serves as a critical building block for the development of novel pharmaceutical agents targeting diverse therapeutic areas. The strategic placement of multiple fluorinated functional groups at positions 2, 3, and 4 of the pyridine ring creates a molecular framework with enhanced metabolic stability and optimized pharmacokinetic profiles, making it particularly valuable in the design of small-molecule therapeutics.

The structural features of 5-bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine align with current trends in medicinal chemistry where fluorination is leveraged to improve drug-like properties. The presence of the trifluoromethyl group (-CF₃) at position 3 imparts lipophilicity and metabolic resistance, while the difluoromethylene (-CHF₂) substituent at position 2 introduces conformational rigidity that can enhance receptor binding affinity. The bromo substituent at position 5 provides an ideal site for further functionalization through nucleophilic aromatic substitution reactions, enabling the synthesis of structurally diverse analogs with tailored biological activities.

Recent advances in synthetic methodologies have facilitated the efficient preparation of this compound through transition-metal-catalyzed cross-coupling reactions. Notably, palladium-mediated C-H activation strategies have emerged as powerful tools for introducing the brominated pyridine core, while selective fluorination protocols allow precise installation of the difluoro and trifluoro moieties. These synthetic innovations have significantly expanded the accessibility of this scaffold for pharmaceutical research programs focused on developing next-generation therapeutics.

In the context of antiviral drug development, derivatives of 5-bromo-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine have demonstrated promising activity against RNA viruses. The trifluoro-substituted pyridines exhibit potent inhibition of viral proteases and polymerases by mimicking natural nucleoside structures while resisting enzymatic degradation. This has led to their incorporation into preclinical candidates targeting emerging viral threats such as SARS-CoV-2 variants.

The compound's unique electronic properties make it an attractive candidate for applications in fluorescent probe development. The combination of electron-withdrawing fluorinated groups with the aromatic pyridine ring creates a chromophore system capable of emitting tunable fluorescence wavelengths through strategic substitution patterns. Recent studies have demonstrated its utility in bioimaging applications where high signal-to-noise ratios are required for cellular visualization.

In oncology research, derivatives containing this scaffold have shown selective cytotoxicity against various cancer cell lines. Mechanistic studies suggest that these compounds induce apoptosis through disruption of mitochondrial membrane potential and inhibition of key signaling pathways such as PI3K/AKT/mTOR. The bromo group serves as a versatile handle for conjugation to targeting ligands or imaging agents in precision medicine approaches.

The structural flexibility offered by this molecule has also enabled its application in materials science research. When incorporated into polymeric systems, the trifluoro-substituted pyridines contribute to enhanced thermal stability and mechanical strength while maintaining optical transparency - properties highly desirable for advanced electronic device fabrication.

Ongoing research continues to explore new synthetic routes to access this valuable scaffold more efficiently. Recent publications highlight microwave-assisted synthesis methods that reduce reaction times while maintaining high yields and purity levels suitable for pharmaceutical development. These advancements address key challenges associated with large-scale production requirements.

The compound's role as a privileged structure is further supported by its compatibility with modern computational modeling techniques. Molecular dynamics simulations have revealed detailed insights into ligand-receptor interactions when this scaffold is incorporated into drug candidates, enabling rational design strategies that accelerate lead optimization processes.

In neuropharmacology applications, derivatives based on this core structure have demonstrated potential as modulators of ion channels and neurotransmitter receptors. The difluoro-substituted pyridines show particular promise as selective modulators of GABA-A receptors with improved selectivity profiles compared to traditional benzodiazepines.

The environmental stability conferred by multiple fluorinated substituents makes this compound an attractive candidate for agrochemical development programs focused on creating more sustainable crop protection solutions with reduced environmental persistence compared to conventional pesticides.